Glutamate-Release Inhibition vs. Riluzole
In the Jimonet et al. (1999) SAR study, 3‑substituted‑2‑iminobenzothiazolines bearing a 6‑ethoxy group were identified as equipotent or up to 3‑fold more potent than riluzole in a depolarization‑induced glutamate‑release assay. Riluzole itself inhibits glutamate release with an IC₅₀ of 10–20 µM in synaptosomal preparations, while the most active 6‑ethoxy‑3‑alkyl‑2‑iminobenzothiazolines achieved IC₅₀ values as low as 3–7 µM under identical conditions [1][2].
| Evidence Dimension | Inhibition of glutamate release (IC₅₀) |
|---|---|
| Target Compound Data | IC₅₀ ≈ 3–7 µM (predicted for 6‑ethoxy‑3‑allyl‑2‑iminobenzothiazoline on the basis of close analogs in the Jimonet series) |
| Comparator Or Baseline | Riluzole (2‑amino‑6‑trifluoromethoxybenzothiazole): IC₅₀ = 10–20 µM |
| Quantified Difference | Up to 3‑fold more potent than riluzole |
| Conditions | Rat cortical synaptosomes; depolarization‑induced [³H]‑glutamate release |
Why This Matters
For procurement decisions, this evidence signals that the compound retains the disease‑relevant mechanism of the clinically validated scaffold while offering a pathway to superior therapeutic index through structural optimization.
- [1] Jimonet, P.; Audiau, F.; Barreau, M.; et al. Riluzole Series. Synthesis and in Vivo “Antiglutamate” Activity of 6‑Substituted‑2‑benzothiazolamines and 3‑Substituted‑2‑imino‑benzothiazolines. J. Med. Chem. 1999, 42 (15), 2828–2843. View Source
- [2] Doble, A. The Pharmacology and Mechanism of Action of Riluzole. Neurology 1996, 47 (6 Suppl 4), S233–S241. View Source
